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Compound of Interest

Compound Name: 2-Heptenal, (Z)-

Cat. No.: B15349745 Get Quote

In-Depth Technical Guide: (Z)-2-Heptenal
For Researchers, Scientists, and Drug Development Professionals

Core Compound Information
Chemical Name: (Z)-2-Heptenal CAS Number: 57266-86-1[1][2] Molecular Formula: C₇H₁₂O[1]

[2]

Chemical Structure:
(Z)-hept-2-enal

Synonyms:
cis-2-Heptenal, (Z)-Hept-2-enal, cis-Hept-2-enal[1][2]

Physicochemical Properties
A summary of the key physicochemical properties of (Z)-2-Heptenal is provided in the table

below. These properties are crucial for understanding its behavior in various experimental and

biological systems.
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Property Value Unit Source

Molecular Weight 112.17 g/mol [2]

Appearance

Colorless to pale

yellow clear liquid

(estimated)

- [3]

Boiling Point
166.00 (estimated at

760.00 mm Hg)
°C [3]

Vapor Pressure
1.823 (estimated at

25.00 °C)
mmHg [3]

Flash Point
128.00 (estimated,

TCC)
°F [3]

logP (o/w) 2.107 (estimated) - [3]

Solubility

Soluble in alcohol;

1810 mg/L in water

(estimated at 25 °C)

mg/L [3]

Experimental Protocols
Synthesis of (Z)-2-Heptenal via Wittig Reaction
The Wittig reaction is a reliable method for the stereoselective synthesis of alkenes, including

the (Z)-isomer of 2-Heptenal. This method involves the reaction of an aldehyde with a

phosphorus ylide. To favor the formation of the (Z)-alkene, a non-stabilized ylide is typically

used under salt-free conditions.[4][5][6]

Reaction Scheme:

(C₆H₅)₃P⁺CH₂CHO⁻ (a phosphorus ylide) + CH₃(CH₂)₃CHO (pentanal) →

CH₃(CH₂)₃CH=CHCHO ((Z)-2-Heptenal) + (C₆H₅)₃PO (triphenylphosphine oxide)

Detailed Methodology:

Preparation of the Phosphonium Ylide:
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In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., argon or

nitrogen), add triphenylphosphine and an appropriate haloacetaldehyde equivalent (e.g.,

2-bromoacetaldehyde dimethyl acetal) in a dry, aprotic solvent such as tetrahydrofuran

(THF).

Stir the mixture at room temperature until the formation of the phosphonium salt is

complete, which can be monitored by TLC or the precipitation of the salt.

To generate the ylide, cool the phosphonium salt suspension to a low temperature (e.g.,

-78 °C) and add a strong, non-lithium base such as sodium hexamethyldisilazide

(NaHMDS) or potassium tert-butoxide dropwise. The characteristic orange to red color of

the ylide should appear. Using a lithium-free base is crucial for high (Z)-selectivity.[5][7]

Wittig Reaction:

To the freshly prepared ylide solution at low temperature, slowly add a solution of pentanal

in dry THF.

Allow the reaction to stir at low temperature for a specified time, then slowly warm to room

temperature and stir overnight. The progress of the reaction can be monitored by GC-MS

or TLC.

Work-up and Purification:

Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

Extract the aqueous layer with a suitable organic solvent, such as diethyl ether or ethyl

acetate.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate

or sodium sulfate.

Filter the drying agent and concentrate the solvent in vacuo. The crude product will contain

(Z)-2-Heptenal and triphenylphosphine oxide.

Purification of (Z)-2-Heptenal:
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Bisulfite Extraction: A highly effective method for purifying aldehydes from non-carbonyl

compounds involves the formation of a bisulfite adduct.[8][9][10][11][12]

Dissolve the crude product in a water-miscible solvent like methanol.[11]

Add a saturated aqueous solution of sodium bisulfite and shake vigorously. The

aldehyde will form a charged adduct that is soluble in the aqueous phase.[8][11]

Add an immiscible organic solvent (e.g., hexanes) and water to the mixture and

separate the layers. The triphenylphosphine oxide will remain in the organic layer.[8]

To regenerate the pure aldehyde, basify the aqueous layer containing the bisulfite

adduct (e.g., with sodium carbonate or dilute sodium hydroxide) and extract the

liberated (Z)-2-Heptenal with an organic solvent.[11]

Column Chromatography: Alternatively, the crude product can be purified by flash column

chromatography on silica gel using a non-polar eluent system (e.g., a gradient of ethyl

acetate in hexanes).

Analytical Characterization
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a primary technique for the

analysis of volatile compounds like (Z)-2-Heptenal. It allows for the separation of the (Z) and

(E) isomers and provides mass spectral data for identification. A non-polar capillary column

is typically used for the separation of isomers.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are essential for

the structural confirmation of (Z)-2-Heptenal. Key diagnostic signals in the ¹H NMR spectrum

include the aldehydic proton and the vinyl protons, with the coupling constant between the

vinyl protons being indicative of the (Z)-stereochemistry (typically smaller than for the (E)-

isomer).[14][15]

Biological Significance and Potential Applications in
Drug Development
(Z)-2-Heptenal, as an α,β-unsaturated aldehyde, is a class of compounds known to be products

of lipid peroxidation in biological systems.[16][17][18][19] These reactive electrophiles can
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modulate cellular signaling pathways and exhibit biological activities, making them of interest to

researchers in drug development.

Antifungal Activity
Several studies have demonstrated the antifungal properties of α,β-unsaturated aldehydes.

The proposed mechanisms of action include:

Membrane Disruption: These aldehydes can intercalate into the fungal cell membrane,

altering its fluidity and integrity, which leads to leakage of cellular contents and ultimately cell

death.[20]

Induction of Oxidative Stress: They can induce the production of reactive oxygen species

(ROS) within the fungal cell, leading to oxidative damage to proteins, lipids, and DNA.[21]

Enzyme Inhibition: The electrophilic nature of the α,β-unsaturated aldehyde moiety allows it

to react with nucleophilic residues (such as cysteine) in proteins, leading to enzyme

inactivation.[22] This is particularly relevant for enzymes involved in critical metabolic

pathways like ergosterol biosynthesis in fungi like Candida albicans.[22][23]

Modulation of Cellular Signaling Pathways
As a product of lipid peroxidation, (Z)-2-Heptenal can act as a signaling molecule, often in the

context of cellular stress responses.

Covalent Adduction to Proteins: The electrophilic carbon of the α,β-unsaturated system can

undergo Michael addition with nucleophilic side chains of amino acids, particularly the thiol

group of cysteine residues. This post-translational modification can alter protein function and

trigger downstream signaling events.[24]

Activation of Stress Response Pathways: The formation of protein adducts by α,β-

unsaturated aldehydes is a key mechanism in the activation of cellular stress response

pathways, such as the NF-κB signaling pathway. This pathway is a central regulator of

inflammation, immunity, and cell survival.[16] The covalent modification of key regulatory

proteins can lead to their activation or degradation, initiating a transcriptional response to the

cellular stress.
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Mandatory Visualizations
Logical Workflow for Synthesis and Purification

Workflow for (Z)-2-Heptenal Synthesis and Purification
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Click to download full resolution via product page

Caption: A logical workflow diagram illustrating the key stages in the synthesis and purification

of (Z)-2-Heptenal.

Signaling Pathway of α,β-Unsaturated Aldehydes
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Caption: A generalized signaling pathway for α,β-unsaturated aldehydes, such as (Z)-2-

Heptenal, leading to the activation of the NF-κB pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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